Cas no 2168695-27-8 (2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine)

• Product Name: 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine
• CAS No: 2168695-27-8
• MF: C₈H₁₄BrN₃
• MW: 232.12086057663
• CID: 5879328
• PubChem ID: 165700118
• Update Time: 2024-01-01

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine
• 2168695-27-8
• EN300-1921828

• Inchi： 1S/C8H14BrN3/c1-8(2,5-10)6-4-7(9)11-12(6)3/h4H,5,10H2,1-3H3
• InChI Key： MXQREAQAWDXGDV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)(C)CN)N(C)N=1

Computed Properties

• Exact Mass: 231.03711g/mol
• Monoisotopic Mass: 231.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų